2-chloro-N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]benzamide

• IUPAC Name: 2-chloro-N-[(4-hydroxy-6,7-dihydro-5H-1-benzothiophen-4-yl)methyl]benzamide
• InChI: InChI=1S/C16H16ClNO2S/c17-13-5-2-1-4-11(13)15(19)18-10-16(20)8-3-6-14-12(16)7-9-21-14/h1-2,4-5,7,9,20H,3,6,8,10H2,(H,18,19)
• InChI Key: VHHAJRIUNSDLFH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CS2)C(C1)(CNC(=O)C3=CC=CC=C3Cl)O
• Molecular Formula: C16H16ClNO2S
• Molecular Weight: 321.8 g/mol

Description

The compound “2-chloro-N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]benzamide” is likely to be an organic compound containing a benzothiophene group (a bicyclic compound with a benzene ring fused to a thiophene ring), a benzamide group (a benzene ring attached to an amide group), and a hydroxy group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The benzothiophene and benzamide groups are likely to contribute significantly to the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For instance, the benzothiophene group might undergo electrophilic aromatic substitution reactions, while the amide group could participate in nucleophilic acyl substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For instance, the presence of the benzothiophene and benzamide groups could impact its solubility, melting point, boiling point, and other properties.

Mechanism of Action

Target of Action

The primary target of this compound is the enzyme succinate dehydrogenase in mitochondria . This enzyme plays a crucial role in the citric acid cycle, also known as the Krebs cycle, which is a key metabolic pathway that unifies carbohydrate, fat, and protein metabolism.

Mode of Action

The compound interacts with its target, succinate dehydrogenase, by binding to it . This binding inhibits the normal function of the enzyme, thereby disrupting the fungal respiration process .

Biochemical Pathways

By inhibiting succinate dehydrogenase, the compound disrupts the citric acid cycle. This cycle is central to cellular respiration, the process by which cells generate energy. When the cycle is disrupted, it affects the cell’s ability to produce ATP, the main energy currency of the cell, leading to downstream effects such as energy depletion in the cell .

Result of Action

The primary result of the compound’s action is the inhibition of fungal respiration . This leads to energy depletion within the fungal cell, which can inhibit growth and reproduction, effectively controlling the spread of the fungus.

Future Directions

The future research directions for this compound could involve further exploration of its potential uses, such as in medicine or materials science. More studies could also be conducted to better understand its properties and reactivity.